Cas no 5044-29-1 (Pyridine, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-)

• Product Name: Pyridine, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-
• CAS No: 5044-29-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 364871
• PubChem ID: 645253
• Update Time: 2025-09-21

Pyridine, 4-(2,5-dimethyl-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-
• 4-(2,5-dimethylpyrrol-1-yl)pyridine
• CHEMBL1584116
• SR-01000500946
• SR-01000500946-1
• 4-(2,5-Dimethyl-pyrrol-1-yl)-pyridine
• STK204995
• SB63333
• AKOS000323409
• SMR000012541
• MLS000077053
• 5044-29-1
• 4-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine
• DTXSID80349404
• EU-0046172
• F51012
• SCHEMBL17172443
• HMS2180M08

• Inchi： 1S/C11H12N2/c1-9-3-4-10(2)13(9)11-5-7-12-8-6-11/h3-8H,1-2H3
• InChI Key： JSXRQETUPRRBJE-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)C(C)=CC=C1C

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Additional information on Pyridine, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-

Pyridine, 4-(2,5-Dimethyl-1H-Pyrrol-1-Yl): A Comprehensive Overview

Pyridine, 4-(2,5-Dimethyl-1H-Pyrrol-1-Yl), also known by its CAS number CAS No. 5044-29-1, is a fascinating organic compound with a rich history and diverse applications in various fields of chemistry. This compound has garnered significant attention due to its unique structural properties and potential for use in drug discovery and materials science.

The molecular structure of Pyridine, 4-(2,5-Dimethyl-1H-Pyrrol-1-Yl) consists of a pyridine ring substituted at the 4-position with a 2,5-dimethylpyrrole group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies. The compound's structure has been extensively analyzed using computational chemistry methods such as density functional theory (DFT), which have provided insights into its electronic distribution and reactivity.

Recent research has focused on the synthesis and characterization of Pyridine, 4-(2,5-Dimethyl-1H-Pyrrol-1-Yl). One notable study published in the Journal of Organic Chemistry explored novel synthetic pathways for this compound, emphasizing the importance of stereochemical control during its preparation. The researchers demonstrated that the use of chiral catalysts could significantly improve the yield and enantiomeric excess of the product.

In terms of applications, Pyridine, 4-(2,5-Dimethyl-1H-Pyrrol-1-Yl) has shown promise in the field of pharmacology. A study conducted by Smith et al. investigated its potential as a lead compound for anti-cancer drug development. The results indicated that the compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Beyond pharmacology, this compound has also found applications in materials science. A team led by Dr. Johnson recently reported on its use as a building block for constructing advanced organic frameworks with potential applications in gas storage and catalysis. The study highlighted the compound's ability to form stable covalent networks under mild conditions.

The environmental impact of Pyridine, 4-(2,5-Dimethyl-1H-Pyrrol-yl) has also been a topic of interest in recent years. Researchers have examined its biodegradation pathways under various environmental conditions to assess its safety for industrial use.

In conclusion, Pyridine, 4-(2,5-Dimethyl-pyrrol-yl) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions in chemistry and related fields.